![molecular formula C9H9BrN4S B1517572 5-bromo-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]aniline CAS No. 1019441-45-2](/img/structure/B1517572.png)
5-bromo-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]aniline
Overview
Description
Scientific Research Applications
Cyclization and Pharmacological Properties
In a study by Maliszewska-Guz et al. (2005), cyclization of thiosemicarbazides led to the formation of 1,2,4-triazole and 1,3,4-thiadiazole derivatives. These compounds were investigated for their pharmacological properties, particularly their effects on the central nervous system (CNS) in mice, demonstrating the chemical versatility and potential for generating compounds with significant biological activities Maliszewska-Guz et al., 2005.
Antibacterial and Surface Activity
El-Sayed (2006) explored the synthesis of 1,2,4-triazole derivatives, demonstrating their effectiveness as both antimicrobial agents and surface-active agents. This highlights the dual functionality of these compounds, underscoring their potential in various scientific applications El-Sayed, 2006.
Anti-tubercular Activity
A study by Dighe et al. (2012) synthesized compounds with potential anti-tubercular activity. The research involved the creation of novel benzamide and benzene sulfonamide derivatives, showcasing the application of related compounds in addressing tuberculosis Dighe et al., 2012.
Antihypertensive Agents
Research by Abdel-Wahab et al. (2008) focused on synthesizing thiosemicarbazides, triazoles, and Schiff bases as antihypertensive α-blocking agents. This study underscores the potential of these compounds in the development of cardiovascular medications Abdel-Wahab et al., 2008.
properties
IUPAC Name |
5-bromo-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN4S/c1-14-5-12-13-9(14)15-8-3-2-6(10)4-7(8)11/h2-5H,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTROVXWKEAVQQH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1SC2=C(C=C(C=C2)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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